
Unveiling the Physicochemical Landscape of
1,1-Diiodopropane: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Diiodopropane

Cat. No.: B076905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diiodopropane, a geminal dihaloalkane, serves as a valuable building block in organic

synthesis and holds potential significance in the development of novel pharmaceutical agents.

A thorough understanding of its physical properties is paramount for its effective handling,

application in synthetic protocols, and for predicting its behavior in biological systems. This

technical guide provides a comprehensive overview of the core physical properties of 1,1-
diiodopropane, complete with detailed experimental protocols for their determination and

illustrative workflows to guide laboratory practice.

Core Physical Properties of 1,1-Diiodopropane
The known physical properties of 1,1-diiodopropane are summarized in the table below. It is

important to note that some of these values are estimated and should be confirmed through

experimental verification for critical applications.
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Property Value Reference

Molecular Formula C₃H₆I₂ [1][2]

Molecular Weight 295.89 g/mol [2]

Density 2.476 g/cm³ [2]

Boiling Point 239.33 °C (estimated) [2]

Melting Point -16.49 °C (estimated) [2]

Refractive Index 1.616 [2]

Solubility in Water Low (expected)

Solubility in Organic Solvents
Soluble in non-polar solvents

(expected)

Experimental Protocols for Property Determination
The following sections detail the experimental methodologies for the precise measurement of

the key physical properties of 1,1-diiodopropane.

Determination of Density
The density of liquid 1,1-diiodopropane can be accurately determined using a pycnometer.

Methodology:

Cleaning and Calibration: Thoroughly clean a pycnometer of a known volume with a suitable

solvent (e.g., acetone) and dry it completely. Determine the mass of the empty, dry

pycnometer using an analytical balance.

Filling: Carefully fill the pycnometer with distilled water of a known temperature and record

the mass. This allows for the precise calibration of the pycnometer's volume.

Sample Measurement: Empty and dry the pycnometer. Fill it with 1,1-diiodopropane,

ensuring no air bubbles are trapped.

Mass Determination: Measure the mass of the pycnometer filled with 1,1-diiodopropane.
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Calculation: The density (ρ) is calculated using the formula: ρ = (mass of 1,1-
diiodopropane) / (volume of the pycnometer)

Workflow for Density Determination

Preparation Calibration Sample Measurement Calculation

Clean & Dry Pycnometer Weigh Empty Pycnometer Fill with Distilled Water Weigh Pycnometer + Water Calculate Pycnometer Volume Fill with 1,1-Diiodopropane Weigh Pycnometer + Sample Calculate Density
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Workflow for Density Determination

Determination of Boiling Point
The boiling point of 1,1-diiodopropane can be determined using a micro-boiling point or

distillation method. Given its relatively high estimated boiling point, a distillation setup is

suitable.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask.

Sample Addition: Place a small volume of 1,1-diiodopropane and a few boiling chips into

the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb

is level with the bottom of the side arm of the distillation head.

Observation: The boiling point is the temperature at which the vapor and liquid are in

equilibrium. This is observed as a stable temperature on the thermometer during the

distillation of the liquid. The temperature should be recorded when the first drop of distillate is

collected in the receiving flask.
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Workflow for Boiling Point Determination

Setup Measurement Result
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Workflow for Boiling Point Determination

Determination of Melting Point
The melting point of 1,1-diiodopropane, which is below room temperature, can be determined

using a cooling curve method or a cryostat.

Methodology (Cooling Curve):

Sample Preparation: Place a sample of liquid 1,1-diiodopropane in a test tube fitted with a

thermometer or temperature probe.

Cooling: Immerse the test tube in a suitable cooling bath (e.g., a dry ice/acetone slurry).

Data Logging: Record the temperature of the sample at regular time intervals as it cools and

eventually freezes.

Analysis: Plot a graph of temperature versus time. The melting point is the temperature at

which the plateau in the cooling curve occurs, representing the phase transition from liquid to

solid.

Determination of Refractive Index
The refractive index of liquid 1,1-diiodopropane can be measured using an Abbé

refractometer.

Methodology:
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Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Sample Application: Place a few drops of 1,1-diiodopropane onto the prism of the

refractometer.

Measurement: Close the prism and allow the temperature to equilibrate to a standard

temperature (typically 20°C).

Reading: Adjust the instrument to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs of the eyepiece.

Recording: Read the refractive index value directly from the instrument's scale.

Determination of Solubility
A qualitative and semi-quantitative determination of the solubility of 1,1-diiodopropane in

various solvents can be performed through simple miscibility tests.

Methodology:

Solvent Selection: Choose a range of solvents with varying polarities, such as water, ethanol,

acetone, toluene, and hexane.

Sample Addition: In a series of test tubes, add a small, known volume (e.g., 0.1 mL) of 1,1-
diiodopropane.

Solvent Titration: To each test tube, add the selected solvent dropwise, shaking vigorously

after each addition.

Observation: Observe whether a single homogeneous phase is formed (soluble) or if two

distinct layers persist (insoluble).

Quantification (Optional): For a more quantitative measure, the shake-flask method can be

employed. A saturated solution is prepared, and the concentration of 1,1-diiodopropane in

the solvent is determined using an appropriate analytical technique such as gas

chromatography (GC).
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Logical Flow for Solubility Testing
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Logical Flow for Solubility Testing
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Conclusion
The data and protocols presented in this technical guide offer a foundational understanding of

the physical properties of 1,1-diiodopropane. Accurate experimental determination of these

properties is crucial for its successful application in research and development. The provided

methodologies and workflows serve as a practical resource for scientists and professionals,

ensuring reliable and reproducible results in the laboratory. Further investigation into the

solubility of 1,1-diiodopropane in a wider range of solvents is recommended to expand its

utility in various chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-Diiodopropane | C3H6I2 | CID 11254924 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,1-Diiodopropane｜lookchem [lookchem.com]

To cite this document: BenchChem. [Unveiling the Physicochemical Landscape of 1,1-
Diiodopropane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076905#physical-properties-of-1-1-diiodopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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